pentyl 4-({[2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoate

• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol
• IUPAC Name: pentyl 4-[[2-(3-methoxypropyl)-1,3-dioxoisoindole-5-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H28N2O6/c1-3-4-5-15-33-25(31)17-7-10-19(11-8-17)26-22(28)18-9-12-20-21(16-18)24(30)27(23(20)29)13-6-14-32-2/h7-12,16H,3-6,13-15H2,1-2H3,(H,26,28)
• InChI Key: TXNPRRZCXAANPK-UHFFFAOYSA-N
• SMILES: CCCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CCCOC

Description

Pentyl 4-({[2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]carbonyl}amino)benzoate is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as PB125 and has been found to have potential applications in various fields.

Mechanism of Action

PB125 exerts its effects by inhibiting the activity of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the production of pro-inflammatory cytokines and nitric oxide. PB125 has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
PB125 has been found to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). PB125 has also been found to reduce the production of nitric oxide, which is involved in the regulation of inflammation and cell growth. Additionally, PB125 has been found to reduce oxidative stress and inflammation in the brain, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

PB125 has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to have low toxicity, making it a safe compound to use in lab experiments. However, PB125 has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, PB125 has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of PB125. One potential direction is to further investigate its anti-inflammatory properties and potential applications in the treatment of inflammatory diseases. Another potential direction is to investigate its anti-cancer properties and potential applications in the treatment of various types of cancer. Additionally, further studies are needed to investigate its neuroprotective effects and potential applications in the treatment of neurodegenerative diseases. Finally, future studies should focus on improving the solubility of PB125 to expand its potential applications in lab experiments.

Synthesis Methods

PB125 can be synthesized by reacting 4-aminobenzoic acid with pentyl chloroformate in the presence of triethylamine. The resulting intermediate is then reacted with 2-(3-methoxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid chloride to obtain PB125.

Scientific Research Applications

PB125 has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. PB125 has been found to inhibit the production of pro-inflammatory cytokines and nitric oxide, making it a potential candidate for the treatment of various inflammatory diseases. It has also been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential anti-cancer agent. Additionally, PB125 has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.